1,4-Dimethanesulfonoxy-2-butyne
Description
1,4-Dimethanesulfonoxy-2-butyne (CAS RN: Not explicitly provided; referred to as CB2058 in studies) is a methanesulfonate ester characterized by two methanesulfonyloxy (-OSO₂CH₃) groups at the 1- and 4-positions of a 2-butyne backbone. Structurally, it derives from 2-butyne-1,4-diol, where hydroxyl groups are replaced by methanesulfonate esters. This compound has garnered attention for its unique carcinogenic properties, particularly in dermal tumor initiation studies. When applied to mouse skin, it demonstrated standalone carcinogenicity, inducing papillomas without requiring co-treatment with croton oil—a rare trait among methanesulfonate esters . Notably, malignant tumors arose in post-treatment observations, highlighting its potency in carcinogenesis research .
Properties
Molecular Formula |
C6H10O6S2 |
|---|---|
Molecular Weight |
242.3 g/mol |
IUPAC Name |
4-methylsulfonyloxybut-2-ynyl methanesulfonate |
InChI |
InChI=1S/C6H10O6S2/c1-13(7,8)11-5-3-4-6-12-14(2,9)10/h5-6H2,1-2H3 |
InChI Key |
UGPGBZBAORCFNA-UHFFFAOYSA-N |
Canonical SMILES |
CS(=O)(=O)OCC#CCOS(=O)(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 1,4-Dimethanesulfonoxy-2-butyne with structurally or functionally related compounds, emphasizing differences in molecular properties, biological activity, and applications.
Table 1: Comparative Analysis of 1,4-Dimethanesulfonoxy-2-butyne and Analogous Compounds
Note: Molecular formulas for methanesulfonate esters are inferred based on structural analysis.
Structural and Functional Differences
- Backbone Unsaturation: 1,4-Dimethanesulfonoxy-2-butyne contains a carbon-carbon triple bond (alkyne), whereas its butene analogs (cis/trans isomers) feature a double bond. Allyl methanesulfonate has an allyl group (CH₂=CH-CH₂-), imparting distinct conjugation effects compared to the butyne/butene derivatives.
- Functional Groups: Replacing methanesulfonate esters with methoxy groups (as in 1,4-Dimethoxy-2-butyne) eliminates sulfonic acid derivatives’ electrophilic character, rendering the compound non-carcinogenic but useful in synthesis .
Key Research Findings
Lack of Lung Tumor Correlation: None of the tested compounds increased lung tumor incidence, suggesting tissue-specific carcinogenicity .
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